Cas no 1564706-81-5 (2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl)-)

• Product Name: 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl)-
• CAS No: 1564706-81-5
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 5275486
• Update Time: 2025-07-15

2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl)-

• Inchi： 1S/C12H25NO2/c1-11(2,3)13-9-12(10-14-4)5-7-15-8-6-12/h13H,5-10H2,1-4H3
• InChI Key： OURPCLMANIJSIU-UHFFFAOYSA-N
• SMILES： C1OCCC(COC)(CNC(C)(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl)-

Introduction to 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl) and Its CAS No. 1564706-81-5

The compound 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl), identified by the CAS number 1564706-81-5, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tetrahydropyran ring system, combined with functional groups such as an amine and a methoxymethyl substituent, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl) has been influenced by advancements in drug discovery methodologies. The tetrahydropyran core is particularly noteworthy, as it is often found in natural products and bioactive molecules. Its stability and reactivity under various conditions make it an attractive building block for synthesizing more complex structures. The N-(1,1-dimethylethyl) group, a bulky tert-butyl moiety, introduces steric hindrance that can be strategically employed to modulate binding affinities in protein-ligand interactions.

The methoxymethyl (MOM) group at the 4-position of the tetrahydropyran ring adds another layer of functionality. This group is commonly used in protecting strategies for alcohols but can also participate in hydrogen bonding or serve as a point of attachment for further derivatization. The combination of these features makes 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl) a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The structural motif of 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl) bears similarities to known kinase inhibitors, particularly those targeting tyrosine kinases. Researchers have hypothesized that by leveraging the amine group and the tetrahydropyran core, it may be possible to design molecules that selectively inhibit aberrant signaling pathways associated with diseases such as cancer.

Recent studies have begun to explore the pharmacological properties of derivatives inspired by 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl). For instance, modifications to the methoxymethyl group have been investigated to enhance solubility or improve metabolic stability. Additionally, computational modeling has been employed to predict how different substituents might affect binding affinity to target proteins. These efforts are part of a broader trend toward de novo drug design, where computational tools are used in tandem with experimental validation to accelerate the discovery process.

The synthesis of 2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl) presents its own set of challenges due to the complexity of the tetrahydropyran ring system. However, modern synthetic techniques have made significant strides in addressing these challenges. For example, catalytic hydrogenation and nucleophilic substitution reactions have been optimized to construct the core structure efficiently. Furthermore, protecting group strategies have been refined to ensure regioselectivity during multi-step syntheses.

As interest in this compound grows, so does the body of literature surrounding its derivatives. Researchers are increasingly focusing on exploring its potential in other therapeutic areas beyond oncology. For instance, its structural features may make it suitable for developing treatments for neurological disorders or inflammatory conditions. The ability to fine-tune its properties through chemical modification offers a pathway to tailor its biological activity for specific disease targets.

The role of CAS No. 1564706-81-5 in this context is not merely an identifier but also a reference point for researchers who are building upon its framework. By having a standardized nomenclature system like CAS numbers ensures clarity and consistency across scientific literature and databases. This standardization is critical for collaboration between different research groups and for ensuring that findings can be replicated reliably.

In conclusion,2H-Pyran-4-methanamine, N-(1,1-dimethylethyl)tetrahydro-4-(methoxymethyl) represents a significant area of interest in pharmaceutical chemistry due to its structural complexity and potential biological activity. Its unique combination of functional groups provides a rich scaffold for further exploration by medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,CAS No. 1564706-81-5 will remain an essential reference for scientists working at the intersection of organic synthesis and drug discovery.